Cas no 1126745-77-4 ((R)-5-Bromo-3-(N-methylpyrrolidin-2-ylmethyl-d5)-1H-indole)

• Product Name: (R)-5-Bromo-3-(N-methylpyrrolidin-2-ylmethyl-d5)-1H-indole
• CAS No: 1126745-77-4
• MF: C₁₄H₁₇BrN₂
• MW: 298.232990980148
• CID: 2084950
• PubChem ID: 57608663
• Update Time: 2025-06-12

(R)-5-Bromo-3-(N-methylpyrrolidin-2-ylmethyl-d5)-1H-indole Chemical and Physical Properties

Names and Identifiers

• (R)-5-Bromo-3-(N-methylpyrrolidin-2-ylmethyl-d5)-1H-indole
• 5-Bromo-3-[dideuterio-[(2R)-1-(trideuteriomethyl)pyrrolidin-2-yl]methyl]-1H-indole
• SCHEMBL13916042
• 1126745-77-4
• 5-Bromo-3-[[(2R)-1-methyl-d3-2-pyrrolidinyl]methyl-d2]-1H-indole

• Inchi： 1S/C14H17BrN2/c1-17-6-2-3-12(17)7-10-9-16-14-5-4-11(15)8-13(10)14/h4-5,8-9,12,16H,2-3,6-7H2,1H3/t12-/m1/s1/i1D3,7D2
• InChI Key： JCXOJXALBTZEFE-MSXAUQHZSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)C([2H])([2H])[C@H]1CCCN1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 297.08889g/mol
• Monoisotopic Mass: 297.08889g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on (R)-5-Bromo-3-(N-methylpyrrolidin-2-ylmethyl-d5)-1H-indole

Comprehensive Overview of (R)-5-Bromo-3-(N-methylpyrrolidin-2-ylmethyl-d5)-1H-indole (CAS No. 1126745-77-4)

(R)-5-Bromo-3-(N-methylpyrrolidin-2-ylmethyl-d5)-1H-indole is a deuterated derivative of a bioactive indole scaffold, widely recognized for its applications in pharmaceutical research and drug discovery. The compound's unique structural features, including the deuterium-labeled methylpyrrolidine moiety and the brominated indole core, make it a valuable tool for metabolic stability studies and isotopic labeling experiments. With the growing demand for deuterated compounds in medicinal chemistry, this molecule has garnered significant attention for its potential to enhance pharmacokinetic profiles.

The CAS No. 1126745-77-4 identifier ensures precise tracking of this compound in regulatory and scientific databases. Researchers often explore its role in optimizing drug metabolism and bioavailability, particularly in the development of CNS-targeting therapeutics. The incorporation of deuterium (d5) at the N-methylpyrrolidin-2-ylmethyl position is a strategic modification to study isotope effects on enzyme kinetics, a trending topic in precision medicine and ADME (Absorption, Distribution, Metabolism, Excretion) research.

In recent years, the pharmaceutical industry has emphasized the importance of deuterium-enriched drugs, driven by their potential to reduce off-target effects and improve therapeutic windows. (R)-5-Bromo-3-(N-methylpyrrolidin-2-ylmethyl-d5)-1H-indole aligns with this trend, offering insights into the design of next-generation small-molecule inhibitors. Its indole-based structure is particularly relevant to serotonin receptor modulation, a hot topic in neuroscience and neurodegenerative disease research.

From a synthetic chemistry perspective, the compound's chiral center (R-configuration) and deuterium labeling present intriguing challenges for asymmetric synthesis and isotopic purification. Analytical techniques such as LC-MS and NMR are critical for characterizing its purity and isotopic distribution, addressing common queries in deuterated API (Active Pharmaceutical Ingredient) development. The bromine substituent further enables functionalization via cross-coupling reactions, a key focus area in fragment-based drug design.

As the scientific community continues to explore deuterium's role in drug development, (R)-5-Bromo-3-(N-methylpyrrolidin-2-ylmethyl-d5)-1H-indole serves as a benchmark for evaluating isotopic effects on molecular interactions and binding affinity. Its applications extend to proteomics and biomarker discovery, where stable isotopes are indispensable for mass spectrometry-based quantification. This compound exemplifies the convergence of isotope chemistry and medicinal chemistry, addressing pressing questions in personalized therapeutics.

In summary, CAS No. 1126745-77-4 represents a sophisticated research chemical with multifaceted utility in modern drug development. Its design reflects cutting-edge strategies to overcome metabolic liabilities while maintaining target selectivity—a priority in high-throughput screening campaigns. For researchers investigating deuterium's impact on drug efficacy or seeking novel indole derivatives, this compound offers a compelling case study in innovation and translational science.